Imidazo[1,2-a]pyridin-3-amine

• IUPAC Name: imidazo[1,2-a]pyridin-3-amine
• InChI: InChI=1S/C7H7N3/c8-6-5-9-7-3-1-2-4-10(6)7/h1-5H,8H2
• InChI Key: RTOFMMILZZGGNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(N2C=C1)N
• Molecular Formula: C7H7N3
• DSSTOX Substance ID: DTXSID00330753
• Molecular Weight: 133.15 g/mol
• CAS No.: 28036-33-1

Description

Imidazo[1,2-a]pyridin-3-amine is a heterocyclic compound that belongs to the imidazopyridine family. This class of compounds is known for its diverse pharmacological activities and has been extensively studied for its potential applications in medicinal chemistry. This compound is characterized by a fused bicyclic structure consisting of an imidazole ring fused to a pyridine ring. This unique structure imparts significant biological activity, making it a valuable scaffold in drug discovery and development.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridin-3-amine has been found to exhibit potent activity against various pathogens, particularly fungal pathogens like Candida spp . It has been suggested that the compound targets Sterol 14-alpha demethylase (CYP51), a key enzyme in the ergosterol biosynthesis pathway in fungi .

Mode of Action

The compound interacts with its target, Sterol 14-alpha demethylase (CYP51), inhibiting the formation of ergosterol, an essential component of the fungal cell membrane . This disruption in ergosterol biosynthesis leads to changes in the cell membrane’s integrity and function, ultimately leading to cell death .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the ergosterol biosynthesis pathway. By inhibiting the enzyme Sterol 14-alpha demethylase (CYP51), the compound prevents the conversion of lanosterol to ergosterol . This disruption leads to a deficiency of ergosterol in the fungal cell membrane, affecting its fluidity and permeability, and causing cell death .

Pharmacokinetics

The absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties of this compound have been analyzed in silico . .

Result of Action

The inhibition of ergosterol biosynthesis by this compound leads to potent antifungal activity. It has been shown to exhibit minimum inhibitory concentration ranges from 4 to 16 µg/mL and minimum fungicidal concentration in the range 4‒32 µg/mL against Candida spp . This indicates that the compound can effectively inhibit the growth of these fungal pathogens at relatively low concentrations .

Biochemical Analysis

Cellular Effects

Imidazo[1,2-a]pyridin-3-amine has shown potential anticancer activity against breast cancer cells . It has also demonstrated antifungal activity against Candida spp . These effects are likely due to the compound’s influence on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound is complex and involves multiple interactions at the molecular level. For instance, it has been suggested that this compound may inhibit the formation of ergosterol in yeast cells, which is crucial for fungal cell membrane function .

Temporal Effects in Laboratory Settings

Information on the compound’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is currently limited .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of imidazo[1,2-a]pyridin-3-amine typically involves multicomponent reactions, condensation reactions, and intramolecular cyclizations. One common method is the three-component reaction involving an aryl aldehyde, 2-aminopyridine, and tert-butyl isocyanide. This reaction proceeds via a [4 + 1] cycloaddition mechanism, yielding the desired imidazo[1,2-a]pyridine derivatives in good yields .

Industrial Production Methods: Industrial production of this compound often employs catalytic processes to enhance yield and efficiency. For instance, the use of β-cyclodextrin–SO3H as a catalyst in a three-component reaction has been reported to produce this compound derivatives efficiently . This method is advantageous due to its simplicity and the high yield of the desired product.

Chemical Reactions Analysis

Types of Reactions: Imidazo[1,2-a]pyridin-3-amine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by the presence of reactive sites on the imidazole and pyridine rings.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate and hydrogen peroxide can be used to oxidize this compound.

Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are employed to reduce the compound.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like alkyl halides and acyl chlorides.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazo[1,2-a]pyridine-3-carboxylic acid, while reduction can produce this compound derivatives with various substituents .

Scientific Research Applications

Imidazo[1,2-a]pyridin-3-amine has a wide range of applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry.

Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery.

Biology: In biological research, this compound is studied for its potential as an antimicrobial and anticancer agent. It has shown significant activity against multidrug-resistant tuberculosis and various cancer cell lines .

Medicine: In medicine, this compound derivatives are being developed as therapeutic agents for the treatment of infectious diseases, cancer, and neurological disorders. The compound’s ability to modulate biological pathways makes it a promising candidate for drug development .

Industry: In the industrial sector, this compound is used in the development of new materials, including optoelectronic devices and sensors. Its luminescent properties make it valuable for applications in imaging and diagnostics .

Comparison with Similar Compounds

Imidazo[1,2-a]pyrazine: Contains a pyrazine ring fused to an imidazole ring.

Imidazo[1,5-a]pyridine: Contains a pyridine ring fused to an imidazole ring but with a different fusion pattern.

Uniqueness: Imidazo[1,2-a]pyridin-3-amine is unique due to its specific fusion pattern and the presence of an amine group at the 3-position. This structural feature imparts distinct biological activities and makes it a versatile scaffold for drug discovery and development.

Biological Activity

Imidazo[1,2-a]pyridin-3-amine is a compound that has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and potential therapeutic applications.

Overview of this compound

Imidazo[1,2-a]pyridine derivatives are characterized by their unique nitrogen-containing heterocyclic structure, which contributes to their varied biological activities. These compounds have been recognized for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders.

Biological Activities

The biological activities of this compound include:

• Anticancer Activity : Numerous studies have demonstrated the anticancer potential of imidazo[1,2-a]pyridine derivatives. For instance, compounds derived from this scaffold have shown effectiveness against various cancer cell lines by inhibiting key signaling pathways such as CDK, VEGFR, PI3K, and EGFR . A specific study highlighted a compound with significant activity against KRAS G12C-mutated cancer cells .
• Antimicrobial Properties : Imidazo[1,2-a]pyridine derivatives exhibit antibacterial and antifungal activities. They have been evaluated for their efficacy against pathogens such as Mycobacterium tuberculosis and Leishmania donovani .
• Anticonvulsant Effects : Research has indicated that certain analogs possess anticonvulsant properties, making them potential candidates for treating epilepsy .
• Anti-inflammatory and Analgesic Activities : These compounds have also been studied for their anti-inflammatory effects and pain relief capabilities .

Structure-Activity Relationship (SAR)

The SAR studies of imidazo[1,2-a]pyridin-3-amines reveal that modifications to the chemical structure significantly influence biological activity. Key findings include:

• Substituent Effects : The presence of lipophilic substituents at specific positions (e.g., 7 and 8) enhances selectivity towards certain targets like excitatory amino acid transporters (EAAT) . For example, a compound with an o-tolyl group showed a >20-fold preference for EAAT3 inhibition over other subtypes.
• Core Structure Importance : The imidazo[1,2-a]pyridine core is essential for maintaining biological activity. Variations in the substituents can lead to significant changes in potency and selectivity against various biological targets .

Case Studies

Several case studies highlight the therapeutic potential of imidazo[1,2-a]pyridin-3-amines:

• Anticancer Screening : A study identified several derivatives that inhibited tumor cell proliferation in vitro. Notably, compounds showed IC50 values in the low micromolar range against breast cancer cell lines .
• Infectious Disease Applications : Virtual screening efforts led to the identification of imidazo[1,2-a]pyridine derivatives with promising anti-leishmanial activity. These compounds were optimized through structure-based design to enhance their efficacy .
• Neurological Applications : The compound’s ability to inhibit EAATs suggests potential utility in treating neurological disorders characterized by excitotoxicity .

Synthesis routes and methods

Procedure details

To a suspension of amino-pyridine derivative Gen-1 (1 eq.) in toluene are added the aldehyde RzCHO (1 eq.) and benzotriazole (1 eq.). The mixture is stirred at r.t. overnight. Additional aldehyde reagent (0.06 eq.) and benzotriazole (0.06 eq.) are added. After 4 h stirring, potassium cyanide (1.2 eq.) is added, followed by EtOH. The reaction mixture is stirred at r.t. for 5 days. The crude product mixture is then quenched with a 3 M NaOH solution. Solvents are evaporated carefully in vacuo. The residue is diluted with water and EtOAc. The aqueous layer is extracted with EtOAc. The combined organic layers are washed with water and brine, dried over Na2SO4 and concentrated in vacuo. The crude product mixture is dissolved in EtOH and carefully added to a solution of acetyl chloride (2.1 eq.) in EtOH at 0° C. The resulting reaction mixture is stirred at r.t. overnight and then concentrated to dryness to afford the corresponding imidazo[1,2-a]pyridin-3-ylamine as hydrochloride salt.